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Compound of Interest

Compound Name:
2-Methyltetrahydrofuran-2-

carbonitrile

Cat. No.: B057949 Get Quote

Essential Safety and Handling Guide for 2-
Methyltetrahydrofuran-2-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 2-Methyltetrahydrofuran-2-carbonitrile (CAS No. 19679-75-5). The following procedures

are based on the known hazards associated with its constituent chemical functionalities: the

flammable and peroxide-forming nature of the 2-methyltetrahydrofuran ring and the toxicity of

the organic nitrile group.

Chemical and Physical Properties
A summary of the available quantitative data for 2-Methyltetrahydrofuran-2-carbonitrile is

presented below.

Property Value

CAS Number 19679-75-5

Molecular Formula C₆H₉NO

Molecular Weight 111.14 g/mol
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Hazard Summary
While a specific Safety Data Sheet (SDS) for 2-Methyltetrahydrofuran-2-carbonitrile is not

readily available, the hazards can be inferred from its chemical structure:

2-Methyltetrahydrofuran moiety: This component is a highly flammable liquid and vapor. Like

other ethers, it can form explosive peroxides upon exposure to air and light, especially during

storage.[1][2][3][4] It can also cause serious eye irritation and skin irritation.[2][3][4]

Nitrile (-CN) group: Organic nitriles are toxic and can be metabolized to release cyanide,

which is a potent cellular respiration inhibitor. Exposure can occur through inhalation,

ingestion, or skin absorption. Of critical importance, contact with acids must be avoided as

this can lead to the rapid evolution of highly toxic hydrogen cyanide gas.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety.

PPE Category Specification

Hand Protection
Double gloving with nitrile rubber gloves is

recommended.

Eye and Face Protection

Chemical safety goggles are required. A face

shield should be worn in situations with a splash

hazard.

Skin and Body Protection
A flame-retardant lab coat must be worn. Ensure

clothing fully covers the arms and legs.

Respiratory Protection
All handling of this chemical must be conducted

in a certified chemical fume hood.

Safe Handling and Operational Plan
A systematic approach to handling 2-Methyltetrahydrofuran-2-carbonitrile is essential to

minimize risk. The following workflow outlines the key steps for safe use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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